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Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information on the Chemical Abstracts Service (CAS)

number and comprehensive safety data for Strontium Isopropoxide. The following sections

detail its chemical identity, hazard classifications, and recommended handling procedures to

ensure safe and effective use in research and development settings.

Chemical Identity and Properties
Strontium isopropoxide, with the chemical formula Sr(OCH(CH₃)₂)₂, is an alkaline earth

metal alkoxide. It is recognized by the following identifiers:

CAS Number: 88863-33-6[1][2]

Synonyms: Strontium diisopropoxide[1]

Molecular Formula: C₆H₁₄O₂Sr

Molecular Weight: 205.79 g/mol [1]

It typically appears as a crystalline powder.[1][3]
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Strontium isopropoxide is classified as a hazardous chemical.[4] Adherence to strict safety

protocols is imperative when handling this compound. The following table summarizes its key

safety data based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Category
Classification &

Statement
Pictogram Signal Word

Physical Hazards

Flammable solid

(H228)[1][2]. Self-

heating in large

quantities; may catch

fire (H252)[1][2].

🔥 Danger[1][2]

Health Hazards

Causes severe skin

burns and eye

damage (H314)[1][2]

[4]. Causes serious

eye damage (H318)

[2].

corrosive Danger[1][2]

Precautionary Measures and Personal Protective
Equipment (PPE)
Detailed precautionary statements provide guidance on minimizing risks associated with

Strontium isopropoxide.
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Category Precautionary Statements

Prevention

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.[1][2].

P235: Keep cool.[1]. P260: Do not breathe

dust/fume/gas/mist/vapors/spray.[1][4]. P264:

Wash skin thoroughly after handling.[5]. P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][4]

Response

P303 + P361 + P353: IF ON SKIN (or hair):

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1][2][4]. P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[1][2][4]. P310: Immediately call a

POISON CENTER or doctor/physician.[2]

Storage P405: Store locked up.[2][4]

Disposal

P501: Dispose of contents/container in

accordance with local, state or federal

regulations.[6]

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is recommended if exposure limits are exceeded or irritation is experienced.[4]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Hand Protection: Handle with gloves.[5]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[4]

Emergency Procedures
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In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration.[4]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Ingestion Rinse mouth. DO NOT induce vomiting.[4]

Experimental Protocols: Safe Handling Workflow
The following diagram outlines the standard workflow for safely handling Strontium
isopropoxide in a laboratory setting.
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Safe Handling Workflow for Strontium Isopropoxide
Preparation

- Review SDS
- Assemble PPE

Handling
- Use in a well-ventilated area

- Keep away from ignition sources

Proceed with caution

Storage
- Store in a tightly closed container

- Keep in a cool, dry place

After use

Spill Response
- Evacuate area

- Use appropriate absorbent

If spill occurs

Exposure Event

If exposure occurs

Disposal
- Dispose of according to regulations

When no longer needed

First Aid
- Follow SDS guidelines
- Seek medical attention

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Strontium isopropoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strontium Isopropoxide: A Comprehensive Technical
Guide to its CAS Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588740#cas-number-and-safety-data-for-strontium-
isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/product/b1588740#cas-number-and-safety-data-for-strontium-isopropoxide
https://www.benchchem.com/product/b1588740#cas-number-and-safety-data-for-strontium-isopropoxide
https://www.benchchem.com/product/b1588740#cas-number-and-safety-data-for-strontium-isopropoxide
https://www.benchchem.com/product/b1588740#cas-number-and-safety-data-for-strontium-isopropoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

